Cas no 357416-59-2 (Carbamic acid, (3-hydroxyhexyl)methyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (3-hydroxyhexyl)methyl-, 1,1-dimethylethyl ester
• CAS No: 357416-59-2
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 1477347
• Update Time: 2024-08-24

Carbamic acid, (3-hydroxyhexyl)methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-hydroxyhexyl)methyl-, 1,1-dimethylethyl ester
• Carbamic acid, (3-hydroxyhexyl)methyl-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C12H25NO3/c1-6-7-10(14)8-9-13(5)11(15)16-12(2,3)4/h10,14H,6-9H2,1-5H3
• InChI Key： FVOUXUHKGCLKHX-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCC(O)CCC)C

Computed Properties

• Exact Mass: 231.18355

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 316.9±21.0 °C(Predicted)
• PSA: 49.77
• pka: 15.06±0.20(Predicted)